N-(5-chloro-2,4-dimethoxyphenyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
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Description
N-(5-chloro-2,4-dimethoxyphenyl)-2-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O5 and its molecular weight is 403.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide compounds were synthesized, with their structures confirmed via (1)H-NMR, IR, and mass spectral data. These compounds demonstrated activity against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, indicating potential utility in biomedical research and pharmaceutical development (Rehman et al., 2013).
Antimicrobial and Hemolytic Activity
2-[[5-Alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives were evaluated for their antimicrobial and hemolytic activities. Most compounds showed activity against selected microbial species, with compounds 6d and 6f being particularly potent. This research highlights the potential of such derivatives in antimicrobial applications, though compounds 6h and 6l were noted for higher cytotoxicity (Gul et al., 2017).
Anticonvulsant Evaluation
Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for anticonvulsant activities. N-(5-chlorobenzo[d]thiazol-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide emerged as a highly effective compound, demonstrating significant activity in maximal electroshock and subcutaneous pentylenetetrazole seizure models. This suggests potential applications in the development of anticonvulsant therapies (Nath et al., 2021).
Environmental Impact Assessment
The detection and analysis of herbicides like dimethenamid and flufenacet, along with their sulfonic and oxanilic acid degradates in natural water, were explored. This research is critical for understanding the environmental impact and persistence of such compounds, indicating the broader ecological considerations related to the use of chloroacetamide herbicides and the importance of monitoring their presence in aquatic ecosystems (Zimmerman et al., 2002).
properties
IUPAC Name |
N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O5/c1-25-12-6-4-11(5-7-12)19-23-22-18(28-19)10-17(24)21-14-8-13(20)15(26-2)9-16(14)27-3/h4-9H,10H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKRMYLKTPAXWIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(O2)CC(=O)NC3=CC(=C(C=C3OC)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.